Cas no 18525-42-3 ( )
structure
Product Name:
CAS No:18525-42-3
MF:C17H24O
MW:244.371865272522
CID:907266
PubChem ID:296789
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- (4-tert-butylcyclohexyl)-phenylmethanone
- AC1L6QMU
- AG-E-34653
- cis-(4-tert-Butylcyclohexyl)phenylketon
- cis-1-benzoyl-4-tert-butylcyclohexanes
- cis-4-t-Butyl-cyclohexyl-phenyl-keton
- cis-4-tert.-Butylcyclohexylphenylketon
- cis-4-tert-Butyl-cyclohexyl-phenyl-keton
- cis-Benzoyl-(1)-tert.-butyl-(4)-cyclohexan
- CTK4D8968
- NSC167275
- PHENYL-(4-TERT-BUTYLCYCLOHEXYL)METHANONE
- NSC-167275
- SCHEMBL23296579
- 18525-42-3
- AKOS006210053
- SCHEMBL23296578
- (4-tert-butylcyclohexyl)(phenyl)methanone
- DTXSID20304779
-
-
- Inchi: 1S/C17H24O/c1-17(2,3)15-11-9-14(10-12-15)16(18)13-7-5-4-6-8-13/h4-8,14-15H,9-12H2,1-3H3
- InChI Key: ZWSYTVPXOHLVON-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)C1CCC(CC1)C(C)(C)C
Computed Properties
- Exact Mass: 244.18282
- Monoisotopic Mass: 244.182715385g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
- LogP: 4.72180
Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
18525-42-3 ( ) Related Products
- 712-50-5(cyclohexyl(phenyl)methanone)
- 3481-02-5(Cyclopropyl phenyl ketone)
- 938-16-9(2,2-Dimethylpropiophenone)
- 5407-98-7(Cyclobutyl phenyl ketone)
- 5422-88-8(Cyclopentyl phenyl ketone)
- 1671-77-8(4’-Methylvalerophenone)
- 38675-79-5(4-tert-butylphenyl cyclopropyl ketone)
- 37593-03-6(4'-Heptylacetophenone)
- 37593-05-8(4-n-Nonylacetophenone)
- 16819-79-7(2-Methyl-1-phenylbutan-1-one)
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